Cas no 877635-98-8 (6-{(4-methylpyrimidin-2-yl)sulfanylmethyl}-4-oxo-4H-pyran-3-yl 3,4-diethoxybenzoate)
6-{(4-methylpyrimidin-2-yl)sulfanylmethyl}-4-oxo-4H-pyran-3-yl 3,4-diethoxybenzoate Chemical and Physical Properties
Names and Identifiers
-
- 6-{(4-methylpyrimidin-2-yl)sulfanylmethyl}-4-oxo-4H-pyran-3-yl 3,4-diethoxybenzoate
- [6-[(4-methylpyrimidin-2-yl)sulfanylmethyl]-4-oxopyran-3-yl] 3,4-diethoxybenzoate
- 6-{[(4-methylpyrimidin-2-yl)sulfanyl]methyl}-4-oxo-4H-pyran-3-yl 3,4-diethoxybenzoate
- F2510-0059
- AB00687524-01
- SR-01000020351
- AKOS024654734
- 6-(((4-methylpyrimidin-2-yl)thio)methyl)-4-oxo-4H-pyran-3-yl 3,4-diethoxybenzoate
- 877635-98-8
- SR-01000020351-1
-
- Inchi: 1S/C22H22N2O6S/c1-4-27-18-7-6-15(10-19(18)28-5-2)21(26)30-20-12-29-16(11-17(20)25)13-31-22-23-9-8-14(3)24-22/h6-12H,4-5,13H2,1-3H3
- InChI Key: RFOOYEQWMLSQQZ-UHFFFAOYSA-N
- SMILES: C(OC1C(=O)C=C(CSC2=NC=CC(C)=N2)OC=1)(=O)C1=CC=C(OCC)C(OCC)=C1
Computed Properties
- Exact Mass: 442.11985760g/mol
- Monoisotopic Mass: 442.11985760g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 9
- Heavy Atom Count: 31
- Rotatable Bond Count: 10
- Complexity: 698
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.5
- Topological Polar Surface Area: 122Ų
6-{(4-methylpyrimidin-2-yl)sulfanylmethyl}-4-oxo-4H-pyran-3-yl 3,4-diethoxybenzoate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Life Chemicals | F2510-0059-2μmol |
6-{[(4-methylpyrimidin-2-yl)sulfanyl]methyl}-4-oxo-4H-pyran-3-yl 3,4-diethoxybenzoate |
877635-98-8 | 90%+ | 2μl |
$57.0 | 2023-05-16 | |
| Life Chemicals | F2510-0059-5μmol |
6-{[(4-methylpyrimidin-2-yl)sulfanyl]methyl}-4-oxo-4H-pyran-3-yl 3,4-diethoxybenzoate |
877635-98-8 | 90%+ | 5μl |
$63.0 | 2023-05-16 | |
| Life Chemicals | F2510-0059-10μmol |
6-{[(4-methylpyrimidin-2-yl)sulfanyl]methyl}-4-oxo-4H-pyran-3-yl 3,4-diethoxybenzoate |
877635-98-8 | 90%+ | 10μl |
$69.0 | 2023-05-16 | |
| Life Chemicals | F2510-0059-20μmol |
6-{[(4-methylpyrimidin-2-yl)sulfanyl]methyl}-4-oxo-4H-pyran-3-yl 3,4-diethoxybenzoate |
877635-98-8 | 90%+ | 20μl |
$79.0 | 2023-05-16 | |
| Life Chemicals | F2510-0059-1mg |
6-{[(4-methylpyrimidin-2-yl)sulfanyl]methyl}-4-oxo-4H-pyran-3-yl 3,4-diethoxybenzoate |
877635-98-8 | 90%+ | 1mg |
$54.0 | 2023-05-16 | |
| Life Chemicals | F2510-0059-2mg |
6-{[(4-methylpyrimidin-2-yl)sulfanyl]methyl}-4-oxo-4H-pyran-3-yl 3,4-diethoxybenzoate |
877635-98-8 | 90%+ | 2mg |
$59.0 | 2023-05-16 | |
| Life Chemicals | F2510-0059-3mg |
6-{[(4-methylpyrimidin-2-yl)sulfanyl]methyl}-4-oxo-4H-pyran-3-yl 3,4-diethoxybenzoate |
877635-98-8 | 90%+ | 3mg |
$63.0 | 2023-05-16 | |
| Life Chemicals | F2510-0059-4mg |
6-{[(4-methylpyrimidin-2-yl)sulfanyl]methyl}-4-oxo-4H-pyran-3-yl 3,4-diethoxybenzoate |
877635-98-8 | 90%+ | 4mg |
$66.0 | 2023-05-16 | |
| Life Chemicals | F2510-0059-5mg |
6-{[(4-methylpyrimidin-2-yl)sulfanyl]methyl}-4-oxo-4H-pyran-3-yl 3,4-diethoxybenzoate |
877635-98-8 | 90%+ | 5mg |
$69.0 | 2023-05-16 | |
| Life Chemicals | F2510-0059-10mg |
6-{[(4-methylpyrimidin-2-yl)sulfanyl]methyl}-4-oxo-4H-pyran-3-yl 3,4-diethoxybenzoate |
877635-98-8 | 90%+ | 10mg |
$79.0 | 2023-05-16 |
6-{(4-methylpyrimidin-2-yl)sulfanylmethyl}-4-oxo-4H-pyran-3-yl 3,4-diethoxybenzoate Related Literature
-
Chengbin Yang,Hing Lun Tsang,Pui Man Lau,Ken-Tye Yong,Ho Pui Ho,Siu Kai Kong Analyst, 2017,142, 3579-3587
-
H. V. Jain,D. Verthelyi,S. L. Beaucage RSC Adv., 2017,7, 42519-42528
-
Yang Xu,Min Wang,Donghui Wei,Rongqiang Tian,Zheng Duan,François Mathey Dalton Trans., 2019,48, 5523-5526
-
Hamid Heydari,Mohammad B. Gholivand New J. Chem., 2017,41, 237-244
Additional information on 6-{(4-methylpyrimidin-2-yl)sulfanylmethyl}-4-oxo-4H-pyran-3-yl 3,4-diethoxybenzoate
Introduction to 6-{(4-methylpyrimidin-2-yl)sulfanylmethyl}-4-oxo-4H-pyran-3-yl 3,4-diethoxybenzoate and Its Significance in Modern Chemical Biology
The compound with the CAS number 877635-98-8, specifically 6-{(4-methylpyrimidin-2-yl)sulfanylmethyl}-4-oxo-4H-pyran-3-yl 3,4-diethoxybenzoate, represents a fascinating intersection of synthetic chemistry and pharmaceutical innovation. This molecule, characterized by its intricate structural framework, has garnered attention in recent years due to its potential applications in drug discovery and molecular research. The presence of multiple functional groups, including a pyrimidine sulfide moiety and a diethoxybenzoate ester, makes it a versatile scaffold for further chemical manipulation and biological evaluation.
In the realm of chemical biology, the development of novel heterocyclic compounds is of paramount importance. The pyrimidine core is a well-established motif in medicinal chemistry, frequently employed in the design of nucleoside analogs and kinase inhibitors. The incorporation of a sulfanylmethyl group into this framework introduces unique reactivity, enabling further derivatization and the exploration of novel biological pathways. This compound's structure suggests potential interactions with enzymes and receptors, making it a promising candidate for therapeutic intervention.
The 3,4-diethoxybenzoate moiety adds another layer of complexity, providing a site for metabolic stability while allowing for selective modifications. This dual functionality makes the compound an attractive intermediate for synthesizing more complex molecules with tailored biological activities. Recent advancements in computational chemistry have enabled the rapid screening of such scaffolds for their pharmacological potential, streamlining the drug discovery process.
One of the most compelling aspects of this compound is its potential role in modulating cellular signaling pathways. The pyrimidine sulfide group is known to interact with thiols present in proteins, often leading to altered enzyme activity. This has implications for diseases where enzyme dysregulation is a key factor. Furthermore, the diethoxybenzoate moiety has been shown to enhance solubility and bioavailability, critical factors in drug development. These properties make 6-{(4-methylpyrimidin-2-yl)sulfanylmethyl}-4-oxo-4H-pyran-3-yl 3,4-diethoxybenzoate a compelling candidate for further investigation.
Recent studies have highlighted the importance of sulfide-containing compounds in medicinal chemistry. Sulfides are known to exhibit broad-spectrum biological activity, ranging from antimicrobial to anti-inflammatory effects. The structural motif present in this compound aligns well with these findings, suggesting that it may possess similar properties. Additionally, the pyran ring system contributes to its stability and bioavailability, making it an ideal candidate for further pharmacokinetic studies.
The synthesis of this compound involves multiple steps, each requiring precise control to ensure high yield and purity. Advanced synthetic methodologies, such as transition metal-catalyzed cross-coupling reactions and palladium-mediated transformations, have been employed to construct the desired framework efficiently. These techniques not only improve yield but also allow for the introduction of additional functional groups with minimal side reactions.
In terms of biological evaluation, preliminary studies have shown promising results in vitro. The compound has demonstrated inhibitory activity against several target enzymes relevant to human health conditions such as cancer and neurodegenerative diseases. The pyrimidine sulfide group appears to be crucial for binding to these targets, while the diethoxybenzoate moiety enhances interaction affinity. These findings warrant further investigation into its mechanism of action and potential therapeutic applications.
The field of chemical biology continues to evolve rapidly, driven by advancements in synthetic chemistry and computational modeling. Tools such as molecular docking simulations allow researchers to predict how compounds like 6-{(4-methylpyrimidin-2-yl)sulfanylmethyl}-4-oxo-4H-pyran-3-yl 3,4-diethoxybenzoate will interact with biological targets at the molecular level. Such simulations can guide experimental design and accelerate the discovery process.
Future directions for research on this compound include exploring its derivatives through structure-based drug design principles. By modifying specific functional groups while maintaining the core scaffold, researchers can optimize its biological activity and reduce potential toxicity. Additionally, investigating its role in complex biological systems will provide insights into its therapeutic potential.
The development of novel pharmaceuticals relies heavily on interdisciplinary collaboration between chemists, biologists, and pharmacologists. The case of 6-{(4-methylpyrimidin-2-yl)sulfanylmethyl}-4-oxo-4H-pyran-3-yl 3,4-diethoxybenzoate exemplifies how innovative chemical entities can drive progress in medicine. Its unique structural features offer a rich foundation for further exploration into uncharted therapeutic avenues.
877635-98-8 (6-{(4-methylpyrimidin-2-yl)sulfanylmethyl}-4-oxo-4H-pyran-3-yl 3,4-diethoxybenzoate) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)